Cas no 59639-91-7 (Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1))

Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1) structure
59639-91-7 structure
Product Name:Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
CAS No:59639-91-7
MF:C7H3ClKNO4
MW:239.654321908951
CID:373774
PubChem ID:101098
Update Time:2025-04-19

Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
    • potassium 2-chloro-4-nitrobenzoate
    • Benzoic acid,2-chloro-4-nitro-,potassium salt
    • EINECS 261-830-9
    • Benzoic acid, 2-chloro-4-nitro-, potassium salt
    • DTXSID00886361
    • NS00087810
    • 59639-91-7
    • Benzoic acid, 2-chloro-4-nitro-, potassium salt (1:1)
    • SCHEMBL11054241
    • Inchi: 1S/C7H4ClNO4.K/c8-6-3-4(9(12)13)1-2-5(6)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
    • InChI Key: RFOMKRIDPCCWRA-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=C(C=CC=1C(=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.93900
  • Monoisotopic Mass: 238.938767
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86

Experimental Properties

  • Boiling Point: 362.2 °C at 760 mmHg
  • Flash Point: 172.8 °C
  • PSA: 85.95000
  • LogP: 1.13490
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